Ethyl (2,5-dichloro-4-nitrophenyl)acetate

• Molecular Formula: C10H9Cl2NO4
• Molecular Weight: 278.09 g/mol
• IUPAC Name: ethyl 2-(2,5-dichloro-4-nitrophenyl)acetate
• InChI: InChI=1S/C10H9Cl2NO4/c1-2-17-10(14)4-6-3-8(12)9(13(15)16)5-7(6)11/h3,5H,2,4H2,1H3
• InChI Key: NDABKIUJSCFOCW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC(=C(C=C1Cl)[N+](=O)[O-])Cl

Description

Ethyl (2,5-dichloro-4-nitrophenyl)acetate is a useful research compound. Its molecular formula is C10H9Cl2NO4 and its molecular weight is 278.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(2,5-dichloro-4-nitrophenyl)acetic acid (22) (Valerie K. Chamberlain and R. L. Wain. Ann. appl. Biol. (1971), 69, 65-72.) (500 mg, 2.0 mmol) was dissolved in ethanol (10 ml), and after adding p-toluenesulfonic acid monohydrate (50 mg, 0.26.mmol), the mixture was stirred at 60° C. for 2 hours. The reaction mixture was cooled to room temperature, and concentrated and exsiccated under reduced pressure. To the resulting residue was added a saturated solution of sodiumbicarbonate (30 ml), and the mixture was extracted with chloroform. The extract was dried over anhydrous sodium sulfate, and the solvent was distilled off under reduced pressure. The resulting residue was purified by column chromatography using silica gel, and from the eluate of chloroform was obtained the title compound (505 mg, 91%) as a pale yellow crystal powder.